Cas no 419573-19-6 (BIOTINAMIDOCAPROATE TOBRAMYCIN AMIDE)

• Product Name: BIOTINAMIDOCAPROATE TOBRAMYCIN AMIDE
• CAS No: 419573-19-6
• MF: C₃₄H₆₂N₈O₁₂S
• MW: 806.967487812042
• CID: 825836
• Update Time: 2025-07-15

BIOTINAMIDOCAPROATE TOBRAMYCIN AMIDE Chemical and Physical Properties

Names and Identifiers

• BIOTINAMIDOCAPROATE TOBRAMYCIN AMIDE

• Inchi： 1S/C34H62N8O12S/c35-15-10-16(36)31(54-33-28(48)25(38)27(47)21(13-43)52-33)29(49)30(15)53-32-17(37)11-19(44)20(51-32)12-40-24(46)7-2-1-5-9-39-23(45)8-4-3-6-22-26-18(14-55-22)41-34(50)42-26/h15-22,25-33,43-44,47-49H,1-14,35-38H2,(H,39,45)(H,40,46)(H2,41,42,50)/t15-,16-,17?,18?,19+,20?,21?,22+,25+,26?,27-,28?,29?,30-,31?,32-,33-/m1/s1
• InChI Key： FRSAHHMPWJHCMY-PLAILRKKSA-N
• SMILES： S1CC2C([C@@H]1CCCCC(NCCCCCC(NCC1[C@H](CC([C@H](O1)O[C@@H]1[C@@H](C[C@H](C(C1O)O[C@@H]1C([C@H]([C@@H](C(CO)O1)O)N)O)N)N)N)O)=O)=O)NC(N2)=O

Experimental Properties

• Melting Point: 250°C, Softens at 190°C
• Stability/Shelf Life: Hygroscopic

Additional information on BIOTINAMIDOCAPROATE TOBRAMYCIN AMIDE

Comprehensive Analysis of BIOTINAMIDOCAPROATE TOBRAMYCIN AMIDE (CAS No. 419573-19-6): Applications and Innovations

BIOTINAMIDOCAPROATE TOBRAMYCIN AMIDE (CAS No. 419573-19-6) is a specialized bioconjugate compound that combines the antibiotic properties of tobramycin with the targeting capabilities of biotin. This hybrid molecule has garnered significant attention in biomedical research due to its potential in targeted drug delivery and diagnostic applications. The CAS number 419573-19-6 serves as a unique identifier for this compound, ensuring precision in scientific literature and regulatory documentation.

Recent advancements in antibiotic conjugation have highlighted the role of BIOTINAMIDOCAPROATE TOBRAMYCIN AMIDE in addressing antibiotic resistance, a critical global health concern. Researchers are exploring its efficacy against multidrug-resistant bacterial strains, leveraging biotin's affinity for avidin to enhance cellular uptake. This aligns with current trends in precision medicine, where targeted therapies minimize off-target effects and improve patient outcomes.

The compound's structure features a tobramycin core linked to biotin via a caproate spacer, optimizing stability and bioavailability. Studies suggest its utility in molecular imaging, particularly in detecting bacterial infections through fluorescent labeling techniques. This application resonates with the growing demand for non-invasive diagnostic tools in infectious disease management.

From a synthetic chemistry perspective, CAS 419573-19-6 represents an innovative approach to drug modification. The incorporation of biotinylation enables modular functionalization, making it adaptable for nanoparticle-based delivery systems—a hot topic in pharmaceutical nanotechnology. Such systems are frequently searched in connection with cancer therapeutics and antimicrobial coatings.

Quality control protocols for BIOTINAMIDOCAPROATE TOBRAMYCIN AMIDE emphasize HPLC purity validation and mass spectrometry characterization, addressing the pharmaceutical industry's focus on analytical method development. These procedures ensure batch-to-batch consistency, a key consideration for researchers investigating its structure-activity relationships.

Emerging publications discuss the compound's potential in biofilm disruption, particularly in chronic wound infections—a subject trending in microbiology forums. Its dual functionality as both an antimicrobial and targeting agent positions it uniquely for combination therapies, another area of intense scientific inquiry.

In conclusion, BIOTINAMIDOCAPROATE TOBRAMYCIN AMIDE (CAS No. 419573-19-6) exemplifies the convergence of antibiotic research and bioconjugation technology. Its multifaceted applications—from diagnostic probes to targeted therapeutics—make it a compelling subject for ongoing investigation in the era of personalized medicine and antimicrobial stewardship.